Cas no 898757-06-7 (3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone is a specialized organic compound featuring a dichlorophenyl ketone core linked to a 5,5-dimethyl-1,3-dioxane moiety. This structure imparts unique reactivity and stability, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of the dioxane ring enhances solubility and modulates steric effects, while the dichloro substitution on the phenyl ring offers selectivity in electrophilic reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, facilitating the preparation of complex target molecules. The compound is typically handled under controlled conditions due to its reactive functional groups.
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone structure
898757-06-7 structure
Product Name:3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
CAS No:898757-06-7
MF:C17H22Cl2O3
MW:345.260783672333
MDL:MFCD03844348
CID:868969
PubChem ID:24727965
Update Time:2025-06-09

3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
    • 3',4'-DICHLORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
    • 898757-06-7
    • AKOS016023549
    • MS-21520
    • DTXSID40646062
    • MFCD03844348
    • 3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
    • MDL： MFCD03844348
    • Inchi： 1S/C17H22Cl2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)12-7-8-13(18)14(19)9-12/h7-9,16H,3-6,10-11H2,1-2H3
    • InChI Key： TZFRMWINXCOADB-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(CCCCC1OCC(C)(C)CO1)=O)Cl

Computed Properties

  • Exact Mass: 344.09500
  • Monoisotopic Mass: 344.0945999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 5.13560

3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208458-2g
3',4'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7 97%
2g
 ￡842.00 2022-02-28
Fluorochem
208458-5g
3',4'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7 97%
5g
 ￡1837.00 2022-02-28
Fluorochem
208458-1g
3',4'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7 97%
1g
 ￡537.00 2022-02-28
abcr
AB368441-1 g
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone, 97%; .
 898757-06-7 97%
1 g
 €926.90 2023-07-19
abcr
AB368441-2 g
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone, 97%; .
 898757-06-7 97%
2 g
 €1,407.90 2023-07-19
TRC
D103670-250mg
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7
250mg
 $ 440.00 2022-06-06
TRC
D103670-500mg
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7
500mg
 $ 735.00 2022-06-06
Key Organics Ltd
MS-21520-1G
3′,4′-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7 >95%
1g
 £565.00 2025-02-08
Key Organics Ltd
MS-21520-5G
3′,4′-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898757-06-7 >95%
5g
 £1715.00 2025-02-08
abcr
AB368441-1g
3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone, 97%; .
 898757-06-7 97%
1g
 €926.10 2025-04-15

3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Related Literature

Related Categories

898757-06-7 (3',4'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone) Related Products

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.